Cas no 494763-24-5 (5-(4-bromobenzylsulfonyl)-3-chloro-1,2,4-thiadiazole)

• Product Name: 5-(4-bromobenzylsulfonyl)-3-chloro-1,2,4-thiadiazole
• CAS No: 494763-24-5
• MF: C₉H₆BrClN₂O₂S₂
• MW: 353.643137454987
• CID: 932406
• PubChem ID: 2761338
• Update Time: 2025-04-19

5-(4-bromobenzylsulfonyl)-3-chloro-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromobenzylsulfonyl)-3-chloro-1,2,4-thiadiazole
• 5-(4-BROMOBENZYLSULFONYL)-3-CHLORO-1,2,4-
• 5-[(4-bromophenyl)methylsulfonyl]-3-chloro-1,2,4-thiadiazole
• 5-(4-Bromobenzylsulfonyl)-3-chloro-1,2,4
• 5-[(4-bromophenyl)methylsulfonyl]-3-chloro-1,2,4-thiadiazole;5-((4-Bromobenzyl)sulfonyl)-3-chloro-1,2,4-thiadiazole
• DB-051635
• A827721
• DTXSID10375716
• 494763-24-5
• MWQDRNKBEHREQA-UHFFFAOYSA-N
• MFCD02946290
• Sulfone, (4-bromobenzyl)(3-chloro-1,2,4-thiadiazol-5-yl)-
• 5-[(4-bromophenyl)methanesulfonyl]-3-chloro-1,2,4-thiadiazole
• 5-((4-Bromobenzyl)sulfonyl)-3-chloro-1,2,4-thiadiazole

• MDL： MFCD02946290
• Inchi： 1S/C9H6BrClN2O2S2/c10-7-3-1-6(2-4-7)5-17(14,15)9-12-8(11)13-16-9/h1-4H,5H2
• InChI Key： MWQDRNKBEHREQA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(C1=NC(=NS1)Cl)(=O)=O

Computed Properties

• Exact Mass: 351.87400
• Monoisotopic Mass: 351.87426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• PSA: 96.54000
• LogP: 4.00870